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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate
CAS No.: 78303-74-9
Cat. No.: B3331117

Get Quote

Executive Summary

Butyl 2-hydroxyethanesulfonate (CAS 78303-74-9), often referred to as butyl isethionate,
represents a critical class of sulfonate ester impurities and intermediates in pharmaceutical
development. Unlike its thermally robust salt counterparts (e.g., Sodium Isethionate), the butyl
ester exhibits distinct thermal lability characteristic of alkyl sulfonates. This guide provides a
comprehensive analysis of its thermal decomposition pathways, kinetic profiles, and the
analytical frameworks required for its detection and control in drug substances.

Physicochemical Characterization

Before analyzing thermal behavior, the structural identity must be established to predict bond
dissociation energies (BDE) and elimination pathways.
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Property Specification

Chemical Name Butyl 2-hydroxyethanesulfonate
Common Name n-Butyl Isethionate

CAS Number 78303-74-9

Molecular Formula

Molecular Weight 182.24 g/mol

Primary alkyl sulfonate ester (
Structural Motif

)

Sulfonate ester linkage (
Critical Functional Group

)

Relevance in Pharma: This compound frequently arises as a Potentially Genotoxic Impurity
(PGI) during the synthesis of isethionate salt drugs (e.g., Pentamidine Isethionate) if n-butanol
is used as a solvent or reagent in the presence of isethionic acid or sulfonyl chlorides [1].

Thermal Decomposition Mechanism

The thermal degradation of butyl 2-hydroxyethanesulfonate does not follow a simple
fragmentation pathway. Instead, it adheres to the Ei (Elimination Internal) mechanism typical of
alkyl sulfonates possessing

-hydrogens.

Primary Degradation Pathway (Pyrolysis)

Upon heating to critical onset temperatures (typically

), the molecule undergoes a concerted syn-elimination. The sulfonyl oxygen abstracts a
-proton from the butyl chain, resulting in the cleavage of the
bond.

e Products: 1-Butene (volatile gas) and Isethionic Acid (residue).
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 Kinetics: First-order unimolecular reaction.[1]

Secondary Degradation (Acid Decomposition)

The resulting isethionic acid is thermally unstable at these elevated temperatures. It undergoes
dehydration and condensation reactions, potentially forming Ethionic Acid or cyclizing to form
sultone-like species (though less favored for 2-hydroxy analogs compared to 3-hydroxy), before
ultimately decomposing to sulfur dioxide (

) and char.

Mechanistic Visualization

The following diagram illustrates the cascade from the intact ester to its volatile decomposition
products.
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Figure 1: Proposed thermal decomposition pathway of Butyl 2-hydroxyethanesulfonate via Ei
mechanism.

Predicted Thermal Profile

Based on comparative data from structurally analogous alkyl methanesulfonates and sodium
lauroyl isethionate [2][3], the following thermal profile is projected for the pure butyl ester.
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Thermal Event Temperature Range Observable Phenomenon

< Endothermic baseline shift (if

Melting Point )
(Liquid at RT) crystalline).
Mass loss (TGA) without
Volatilization (Evaporation) chemical breakdown (if

vacuum is applied).

Decomposition Onset ( Significant mass loss; release

) of 1-Butene.

Peak Degradation ( Maximum rate of weight loss

) (DTG peak).

] ) Carbonaceous char and sulfur
Residue Formation )
oxides.

Expert Insight: While isethionate salts are stable up to

[3], the ester bond is significantly weaker. In a drug substance matrix, the presence of acidic
impurities can catalyze this decomposition at lower temperatures (

), making it a stability risk during milling or micronization processes.

Analytical Methodologies for Stability Assessment

To validate the profile and quantify this impurity, a multi-modal analytical strategy is required.

Thermogravimetric Analysis (TGA)[4]

¢ Objective: Determine

and total volatile content.

e Protocol:

o Sample Mass: 5-10 mg.
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o Pan: Alumina (open) to allow gas escape.
o Atmosphere: Nitrogen (

) at 50 mL/min to prevent oxidative combustion masking the pyrolysis.

o Ramp Rate:

from

to

o Expected Signal: A sharp step-loss corresponding to the molecular weight of butene (

mass loss) followed by gradual degradation of the acid core.

Evolved Gas Analysis (TGA-IR or TGA-MS)

e Objective: Confirm the identity of the volatiles (distinguishing evaporation from
decomposition).

e Markers:
o 1-Butene: m/z 56, 41 (MS); C-H stretch ~3080 cm~1 (IR).

o S0O2: m/z 64 (MS); S=0 stretch ~1150/1360 cm~1 (IR).

Analytical Workflow Diagram

The following workflow ensures rigorous identification of the ester and its breakdown products.
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Figure 2: Analytical strategy for distinguishing thermal decomposition from physical volatility.

Risk Assessment & Control Strategy

In pharmaceutical development, Butyl 2-hydroxyethanesulfonate is classified as a mutagenic
impurity (Class 2 or 3 under ICH M7) due to its alkylating potential [4].

» Genotoxicity: Alkyl sulfonates can alkylate DNA (N7-guanine). The thermal decomposition
releases butene, but the intact ester poses the biological risk.

e Process Control:

o Avoid using n-butanol in the final crystallization steps of isethionate salts.
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o If used, ensure drying temperatures remain below

to prevent in situ degradation that could trap toxic volatiles or generate reactive
anhydrides.

e Regulatory Limit: Typically controlled to TTC (Threshold of Toxicological Concern) levels (

) unless specific Ames test data proves otherwise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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